Cas no 1016765-13-1 (1-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1016765-13-1
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5564034
• Update Time: 2025-05-26

1-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C17H25NO3/c1-10(18-9-14(16(20)21)5-15(18)19)17-6-11-2-12(7-17)4-13(3-11)8-17/h10-14H,2-9H2,1H3,(H,20,21)
• InChI Key： FTLHDNNGVBIRSG-UHFFFAOYSA-N
• SMILES： N1(C(C23CC4CC(CC(C4)C2)C3)C)C(=O)CC(C(O)=O)C1

Additional information on 1-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Analysis of 1-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1016765-13-1)

The compound 1-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1016765-13-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its distinctive adamantane backbone combined with a pyrrolidine carboxylic acid moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

One of the most intriguing aspects of this compound is its adamantane-derived structure, which is known for its stability and lipophilicity. These properties enhance the molecule's ability to cross cell membranes, making it a valuable scaffold for drug development. The 5-oxopyrrolidine-3-carboxylic acid component further contributes to its bioactivity, often serving as a key pharmacophore in enzyme inhibition. This dual functionality positions the compound as a versatile tool in the design of novel therapeutics.

In recent years, the scientific community has shown growing interest in small-molecule modulators like 1-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylic acid. Searches for "adamantane derivatives in drug discovery" and "pyrrolidine carboxylic acid applications" have surged, reflecting the demand for innovative compounds in treating complex diseases. This molecule's potential role in addressing neurodegenerative disorders and metabolic syndromes aligns with current healthcare trends, where personalized medicine and targeted therapies are prioritized.

From a synthetic chemistry perspective, the compound's stereochemical complexity presents both challenges and opportunities. The (3r,5r,7r) configuration of the adamantane group requires precise synthetic routes to ensure enantiomeric purity, a critical factor in pharmaceutical efficacy. Advanced techniques such as asymmetric synthesis and chiral resolution are often employed to achieve the desired stereochemistry, highlighting the compound's significance in modern organic synthesis.

Beyond its pharmaceutical potential, 1-(1-((3r,5r,7r)-adamantan-1-yl)ethyl)-5-oxopyrrolidine-3-carboxylic acid has also been explored in material science. Its rigid adamantane core can impart unique thermal and mechanical properties to polymers, making it a candidate for high-performance materials. This interdisciplinary appeal underscores the compound's versatility and broad applicability across multiple scientific domains.

As research into adamantane-based compounds continues to expand, CAS No. 1016765-13-1 remains a focal point for innovation. Its combination of structural robustness and functional diversity makes it a compelling subject for further investigation. Whether in drug development or advanced materials, this compound exemplifies the intersection of chemistry and cutting-edge technology, offering solutions to some of today's most pressing scientific challenges.